Cas no 182949-71-9 (1H-2-Benzopyran, 3,4-dihydro-6-methyl-)

• Product Name: 1H-2-Benzopyran, 3,4-dihydro-6-methyl-
• CAS No: 182949-71-9
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 1376110
• PubChem ID: 20829632
• Update Time: 2023-08-30

1H-2-Benzopyran, 3,4-dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran, 3,4-dihydro-6-methyl-
• 6-methyl-3,4-dihydro-1H-isochromene
• 182949-71-9
• AKOS006278796
• SCHEMBL3499450
• DTXSID10609987
• 6-Methyl-3,4-dihydro-1H-2-benzopyran

• Inchi： 1S/C10H12O/c1-8-2-3-10-7-11-5-4-9(10)6-8/h2-3,6H,4-5,7H2,1H3
• InChI Key： LBNPEKJORLEDCA-UHFFFAOYSA-N
• SMILES： O1CC2C=CC(C)=CC=2CC1

Computed Properties

• Exact Mass: 148.08886
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23